Cas no 1016381-87-5 (N-2-(pyrrolidin-1-yl)phenyl-2-3-(trifluoromethyl)phenylacetamide)

• Product Name: N-2-(pyrrolidin-1-yl)phenyl-2-3-(trifluoromethyl)phenylacetamide
• CAS No: 1016381-87-5
• MF: C₁₉H₁₉F₃N₂O
• MW: 348.362175226212
• CID: 5668109
• PubChem ID: 8232877
• Update Time: 2025-07-23

N-2-(pyrrolidin-1-yl)phenyl-2-3-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• AKOS001437645
• Z52421605
• EN300-26868484
• REGID_for_CID_8232877
• HMS2979A12
• 1016381-87-5
• BDBM50395488
• MLS001149291
• SMR000688920
• N-[2-(pyrrolidin-1-yl)phenyl]-2-[3-(trifluoromethyl)phenyl]acetamide
• CHEMBL1572950
• N-2-(pyrrolidin-1-yl)phenyl-2-3-(trifluoromethyl)phenylacetamide

• Inchi： 1S/C19H19F3N2O/c20-19(21,22)15-7-5-6-14(12-15)13-18(25)23-16-8-1-2-9-17(16)24-10-3-4-11-24/h1-2,5-9,12H,3-4,10-11,13H2,(H,23,25)
• InChI Key： HASWXPLKOTWWLU-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CC(NC1=CC=CC=C1N1CCCC1)=O)(F)F

Computed Properties

• Exact Mass: 348.14494772g/mol
• Monoisotopic Mass: 348.14494772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 32.3Ų

Additional information on N-2-(pyrrolidin-1-yl)phenyl-2-3-(trifluoromethyl)phenylacetamide

Comprehensive Overview of N-2-(pyrrolidin-1-yl)phenyl-2-3-(trifluoromethyl)phenylacetamide (CAS No. 1016381-87-5)

N-2-(pyrrolidin-1-yl)phenyl-2-3-(trifluoromethyl)phenylacetamide (CAS No. 1016381-87-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a pyrrolidine moiety linked to a phenyl ring, which is further connected to a trifluoromethylphenylacetamide group. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

One of the most intriguing aspects of N-2-(pyrrolidin-1-yl)phenyl-2-3-(trifluoromethyl)phenylacetamide is its potential role in modulating biological pathways. Researchers have explored its interactions with enzymes and receptors, particularly those involved in neurological and metabolic processes. The presence of the trifluoromethyl group enhances the compound's stability and bioavailability, making it a valuable scaffold for designing novel therapeutics. Recent studies have also highlighted its potential in addressing conditions related to inflammation and oxidative stress, which are hot topics in modern medicine.

In the context of current trends, the compound aligns with the growing interest in small-molecule drug discovery and targeted therapy. With the rise of personalized medicine, compounds like N-2-(pyrrolidin-1-yl)phenyl-2-3-(trifluoromethyl)phenylacetamide are being scrutinized for their ability to interact with specific molecular targets. This is particularly relevant given the increasing demand for treatments with fewer side effects and higher efficacy. The compound's pyrrolidine ring, a common feature in many bioactive molecules, further underscores its potential in this arena.

From a synthetic chemistry perspective, the preparation of N-2-(pyrrolidin-1-yl)phenyl-2-3-(trifluoromethyl)phenylacetamide involves multi-step organic reactions, including amide bond formation and aromatic substitution. The trifluoromethyl group is often introduced using advanced fluorination techniques, which are a focal point in contemporary organic synthesis. Researchers are also investigating greener and more sustainable methods to produce such compounds, reflecting the broader shift toward environmentally friendly chemistry practices.

The compound's physicochemical properties, such as solubility, melting point, and stability, are critical for its practical applications. These characteristics are often optimized through structural modifications, a process that has been facilitated by computational chemistry and molecular docking studies. Such approaches allow scientists to predict how the compound will behave in biological systems, reducing the need for extensive experimental trials.

In summary, N-2-(pyrrolidin-1-yl)phenyl-2-3-(trifluoromethyl)phenylacetamide (CAS No. 1016381-87-5) represents a fascinating area of research with broad implications for drug development and biochemical studies. Its unique structure and potential applications make it a compound of interest for scientists and industry professionals alike. As research continues, it is likely to play an increasingly important role in addressing some of the most pressing challenges in modern healthcare.